Cas no 1026676-25-4 (2-Pyridinecarboxylic acid, 4-(methylsulfonyl)-)

2-Pyridinecarboxylic acid, 4-(methylsulfonyl)- is a specialized organic compound featuring a pyridine core substituted with a carboxylic acid group at the 2-position and a methylsulfonyl group at the 4-position. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical synthesis. The methylsulfonyl moiety enhances electron-withdrawing properties, influencing the compound's stability and interaction in catalytic or coupling reactions. Its high purity and well-defined molecular architecture ensure consistent performance in research and industrial applications. This compound is particularly useful as an intermediate in the development of bioactive molecules, offering precise control over reaction pathways.

2-Pyridinecarboxylic acid, 4-(methylsulfonyl)- structure

1026676-25-4 structure

Product Name:2-Pyridinecarboxylic acid, 4-(methylsulfonyl)-

CAS No:1026676-25-4

MF:C₇H₇NO₄S

MW:201.2

MDL:MFCD18261198

CID:4784423

PubChem ID:10262214

Update Time:2025-06-07

2-Pyridinecarboxylic acid, 4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarboxylic acid, 4-(methylsulfonyl)-
- G72428
- DB-425595
- 4-(Methylsulfonyl)-2-pyridinecarboxylic acid
- 1026676-25-4
- A1-29658
- MFCD18261198
- 4-methylsulfonylpyridine-2-carboxylic Acid
- 4-(Methylsulfonyl)picolinic acid
- SCHEMBL20790368
- MDL： MFCD18261198
- Inchi： 1S/C7H7NO4S/c1-13(11,12)5-2-3-8-6(4-5)7(9)10/h2-4H,1H3,(H,9,10)
- InChI Key： RGRXXKBEAKPGHW-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)=NC=CC(S(C)(=O)=O)=C1

Computed Properties

Exact Mass: 201.00957888g/mol
Monoisotopic Mass: 201.00957888g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 92.7Å²

2-Pyridinecarboxylic acid, 4-(methylsulfonyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	218627-5g	4-(Methylsulfonyl)picolinic acid, 95%	1026676-25-4	95%	5g	$1486.00	2023-09-09
eNovation Chemicals LLC	Y1301636-1g	4-(methylsulfonyl)picolinic acid	1026676-25-4	95%	1g	$672	2025-02-26
eNovation Chemicals LLC	Y1301636-5g	4-(methylsulfonyl)picolinic acid	1026676-25-4	95%	5g	$1186	2025-02-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00761761-1g	4-(Methylsulfonyl)picolinic acid	1026676-25-4	95+%	1g	￥1337.0	2023-04-06
eNovation Chemicals LLC	Y1301636-1g	4-(methylsulfonyl)picolinic acid	1026676-25-4	95%	1g	$672	2024-07-28
eNovation Chemicals LLC	Y1301636-5g	4-(methylsulfonyl)picolinic acid	1026676-25-4	95%	5g	$1186	2024-07-28
eNovation Chemicals LLC	Y1301636-5g	4-(methylsulfonyl)picolinic acid	1026676-25-4	95%	5g	$1186	2025-02-21
eNovation Chemicals LLC	Y1301636-1g	4-(methylsulfonyl)picolinic acid	1026676-25-4	95%	1g	$672	2025-02-21